Histidyl-Glycyl-Glutamyl-Glycyl-Threonyl-Phenylalanyl-Threonyl-Seryl-Aspartyl-Leucyl-Seryl-Lysine Tr

• CAS No.: 868249-02-9
• Product Name: Histidyl-Glycyl-Glutamyl-Glycyl-Threonyl-Phenylalanyl-Threonyl-Seryl-Aspartyl-Leucyl-Seryl-Lysine Tr
• Molecular Formula: C54H83N15O21
• Molecular Weight: 1278.342
• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S,3R)-2-[[2-[[(2S)-2-[[2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]acetyl]amino]-4-carboxybutanoyl]amino]acetyl]amino]-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-3-carboxypropanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]hexanoic acid
• Standard InChI: InChI=1S/C54H83N15O21/c1-26(2)16-34(47(82)66-37(23-70)50(85)62-33(54(89)90)12-8-9-15-55)63-48(83)36(19-42(78)79)64-51(86)38(24-71)67-53(88)44(28(4)73)69-49(84)35(17-29-10-6-5-7-11-29)65-52(87)43(27(3)72)68-40(75)22-59-46(81)32(13-14-41(76)77)61-39(74)21-58-45(80)31(56)18-30-20-57-25-60-30/h5-7,10-11,20,25-28,31-38,43-44,70-73H,8-9,12-19,21-24,55-56H2,1-4H3,(H,57,60)(H,58,80)(H,59,81)(H,61,74)(H,62,85)(H,63,83)(H,64,86)(H,65,87)(H,66,82)(H,67,88)(H,68,75)(H,69,84)(H,76,77)(H,78,79)(H,89,90)/t27-,28-,31+,32+,33+,34+,35+,36+,37+,38+,43+,44+/m1/s1
• Standard InChIKey: LHHKWORAMXIDFV-WZDWJPQXSA-N
• SMILES: CC(C)CC(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C(C(C)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(C(C)O)NC(=O)CNC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(CC2=CN=CN2)N
• Synonyms: His-Gly-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Leu-Ser-Lys Trifluoroacetate; HGEGTFTSDLSK Trifluoroacetate; 29-(2-(2-Amino-3-(1H-imidazol-5-yl)propanamido)acetamido)-2-(4-aminobutyl)-20-benzyl-11-(carboxymethyl)-17,23-bis(1-hydroxyethyl)-5,14-bis(hydroxymethyl)
• Last Modified: Aug 20 2021